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Abstract
(+)-Dimethyl L-tartrate, with the CAS number 608-68-4, is a versatile and commercially

available chiral building block extensively utilized in synthetic organic chemistry. As a derivative

of the naturally occurring L-tartaric acid, it serves as a crucial chiral auxiliary and ligand in

numerous asymmetric transformations, most notably in the Sharpless asymmetric epoxidation

of allylic alcohols. Its C2 symmetry and readily available stereocenters make it an invaluable

tool in the synthesis of enantiomerically pure pharmaceuticals and other complex chiral

molecules. This technical guide provides an in-depth overview of the chemical and physical

properties, detailed experimental protocols for its synthesis and application, and a summary of

its key spectroscopic data.

Chemical and Physical Properties
(+)-Dimethyl L-tartrate is a white to off-white crystalline solid at room temperature.[1] It is

soluble in water and polar organic solvents. A comprehensive summary of its chemical and

physical properties is presented in Table 1.

Table 1: Chemical and Physical Properties of (+)-Dimethyl L-tartrate
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Property Value Reference(s)

CAS Number 608-68-4 [2]

Molecular Formula C₆H₁₀O₆ [2]

Molecular Weight 178.14 g/mol [2]

IUPAC Name
dimethyl (2R,3R)-2,3-

dihydroxybutanedioate
[2]

Synonyms
L-(+)-Tartaric acid dimethyl

ester, Dimethyl L-(+)-tartrate
[2]

Appearance
White to off-white crystalline

powder or crystals
[1]

Melting Point 57-60 °C (decomposes)

Boiling Point 163 °C at 23 mmHg

Density 1.238 g/mL at 25 °C

Optical Rotation
[α]²⁰/D +21.5° ± 1.5° (c=10 in

water)
[1]

Solubility Soluble in water

Spectroscopic Data
The structural integrity and purity of (+)-Dimethyl L-tartrate are typically confirmed using

various spectroscopic techniques. A summary of the key spectral data is provided in Table 2.

Table 2: Spectroscopic Data for (+)-Dimethyl L-tartrate
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Technique
Key Peaks / Chemical
Shifts (δ)

Reference(s)

¹H NMR (CDCl₃)
3.84 (s, 6H, 2 x OCH₃), 4.51

(s, 2H, 2 x CH-OH)

¹³C NMR (CDCl₃)
52.9 (OCH₃), 71.5 (CH-OH),

172.8 (C=O)

FT-IR (KBr, cm⁻¹)

3450-3300 (O-H stretch), 2960

(C-H stretch), 1740 (C=O

stretch)

[2]

Mass Spec. (EI) m/z 178 (M+), 147, 119, 87, 59

Experimental Protocols
Synthesis of (+)-Dimethyl L-tartrate via Fischer
Esterification
This protocol describes the synthesis of (+)-Dimethyl L-tartrate from L-tartaric acid and

methanol using an acid catalyst, a classic example of Fischer esterification.

Materials:

L-(+)-Tartaric acid

Anhydrous methanol

Concentrated sulfuric acid (H₂SO₄)

Saturated sodium bicarbonate solution (NaHCO₃)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask
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Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Procedure:

To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-(+)-

tartaric acid and an excess of anhydrous methanol.

Slowly and cautiously, add a catalytic amount of concentrated sulfuric acid to the stirring

mixture.

Heat the reaction mixture to reflux and maintain for several hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in a suitable organic solvent (e.g., ethyl acetate) and transfer it to a

separatory funnel.

Wash the organic layer sequentially with saturated sodium bicarbonate solution to neutralize

the acid catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and

concentrate under reduced pressure to yield the crude product.

Purify the crude (+)-Dimethyl L-tartrate by recrystallization or column chromatography to

obtain a white crystalline solid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b147398?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Application in Sharpless Asymmetric Epoxidation of an
Allylic Alcohol
This protocol provides a general procedure for the use of (+)-Dimethyl L-tartrate as a chiral

ligand in the Sharpless asymmetric epoxidation of a generic allylic alcohol.

Materials:

Allylic alcohol

Titanium(IV) isopropoxide (Ti(OⁱPr)₄)

(+)-Dimethyl L-tartrate

tert-Butyl hydroperoxide (TBHP) in a non-polar solvent (e.g., toluene or dichloromethane)

Anhydrous dichloromethane (DCM)

Molecular sieves (4Å)

Dry, inert atmosphere (e.g., nitrogen or argon)

Schlenk flask or similar reaction vessel

Syringes for liquid transfer

Procedure:

Activate powdered 4Å molecular sieves by heating under vacuum.

In a dry Schlenk flask under an inert atmosphere, suspend the activated molecular sieves in

anhydrous dichloromethane.

Cool the suspension to -20 °C.

To the cooled suspension, add (+)-Dimethyl L-tartrate and titanium(IV) isopropoxide via

syringe. Stir the mixture for approximately 30 minutes at -20 °C to form the chiral catalyst

complex.
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Add the allylic alcohol to the reaction mixture and stir for a further 15 minutes.

Slowly add a solution of tert-butyl hydroperoxide to the reaction mixture while maintaining the

temperature at -20 °C.

Monitor the reaction progress by TLC. The reaction time can vary from a few hours to

overnight depending on the substrate.

Upon completion, quench the reaction by adding a quenching agent (e.g., a saturated

aqueous solution of sodium sulfite or ferrous sulfate).

Allow the mixture to warm to room temperature and stir vigorously for at least one hour.

Filter the mixture through a pad of celite to remove the titanium salts.

Extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure.

Purify the resulting epoxy alcohol by column chromatography.

Visualizations
Synthesis Workflow
The synthesis of (+)-Dimethyl L-tartrate from L-tartaric acid can be represented by a

straightforward workflow.
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Workflow for the Synthesis of (+)-Dimethyl L-tartrate

L-(+)-Tartaric Acid

Reaction Mixture

Anhydrous Methanol Sulfuric Acid (catalyst)

Reflux

Heating

Work-up & Purification

(+)-Dimethyl L-tartrate

Isolation

Click to download full resolution via product page

Caption: Synthesis of (+)-Dimethyl L-tartrate via Fischer Esterification.

Application Workflow: Sharpless Asymmetric
Epoxidation
The use of (+)-Dimethyl L-tartrate in the Sharpless asymmetric epoxidation follows a well-

defined experimental sequence.
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Experimental Workflow for Sharpless Asymmetric Epoxidation

Catalyst Formation

(+)-Dimethyl L-tartrate

Chiral Titanium Complex

Titanium(IV) isopropoxide

Reaction Mixture

Allylic Alcohol

tert-Butyl hydroperoxide (TBHP)

Epoxidation Reaction
(-20 °C)

Work-up & Purification

Quenching

Chiral Epoxy Alcohol

Isolation

Click to download full resolution via product page

Caption: Workflow for Sharpless Asymmetric Epoxidation.

Applications in Drug Development and Research
(+)-Dimethyl L-tartrate is a cornerstone in the synthesis of chiral molecules for pharmaceutical

and research purposes. Its primary applications include:
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Chiral Auxiliary: It is instrumental in asymmetric synthesis, where it helps to control the

stereochemical outcome of a reaction, leading to the desired enantiomer of a product.[3] This

is critical in drug development, as different enantiomers of a drug can have vastly different

pharmacological activities and toxicities.

Synthesis of Chiral Building Blocks: It serves as a starting material for the synthesis of more

complex chiral molecules that are subsequently incorporated into larger drug candidates.[3]

Ligand in Asymmetric Catalysis: As demonstrated in the Sharpless epoxidation, it forms

chiral complexes with metals to create highly enantioselective catalysts.[3][4]

Synthesis of Natural Products: Due to its readily available chirality, it has been employed in

the total synthesis of various biologically active natural products.[5]

Safety and Handling
(+)-Dimethyl L-tartrate is generally considered to be of low toxicity but may cause skin and

eye irritation.[2] Standard laboratory safety precautions should be observed when handling this

compound.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,

and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area.

Storage: Store in a cool, dry place away from incompatible materials such as strong

oxidizing agents.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
(+)-Dimethyl L-tartrate (CAS 608-68-4) is a highly valuable chiral reagent in the field of

organic synthesis. Its utility as a chiral auxiliary and ligand, particularly in the Sharpless

asymmetric epoxidation, has cemented its importance in the preparation of enantiomerically

pure compounds for the pharmaceutical industry and academic research. The protocols and
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data presented in this guide offer a comprehensive resource for scientists and researchers

working with this versatile molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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